Cas no 7450-69-3 (Phenyl Phosphorodiamidate)

• Product Name: Phenyl Phosphorodiamidate
• CAS No: 7450-69-3
• MF: C₆H₉N₂O₂P
• MW: 172.121621847153
• MDL: MFCD00014767
• CID: 85958
• PubChem ID: 81954
• Update Time: 2025-05-21

Phenyl Phosphorodiamidate Chemical and Physical Properties

Names and Identifiers

• phenyl diamidophosphate
• Phenyl phosphorodiamidate
• diaminophosphoryloxybenzene
• Phosphorodiamidic acid, phenyl ester
• AYRRNFHDJUXLEQ-UHFFFAOYSA-N
• phenylphosphorodiamidat
• Phosphoric phenyl ester diamide
• phenyl phosphordiamidate
• Phenyl diamidophosphate #
• Oprea1_096673
• diaminophenoxyphosphino-1-one
• [(diaminophosphoryl)oxy]benzene
• Phosphorodiamidic acid,phenyl ester
• NS00008806
• Phenylphosphoryldiamidate
• FT-0636489
• EC 231-218-6
• AI3-51284
• Phosphorodiamidic acid-phenyl ester
• UNII-5F6HV3J4VN
• CS-0206396
• DTXSID4073382
• 7450-69-3
• MFCD00014767
• amino(anilino)phosphinate
• SCHEMBL731553
• CHEMBL462480
• EINECS 231-218-6
• E85333
• Phenylphosphorodiamidate
• AKOS015856798
• A838155
• 5F6HV3J4VN
• DB-014965
• Phenyl Phosphorodiamidate

• MDL： MFCD00014767
• Inchi： 1S/C6H9N2O2P/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H4,7,8,9)
• InChI Key： AYRRNFHDJUXLEQ-UHFFFAOYSA-N
• SMILES： P(N)(N)(=O)OC1C=CC=CC=1
• BRN： 608629

Computed Properties

• Exact Mass: 172.04000
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: Off white powder
• Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185 ºC
• Boiling Point: 313.8°C at 760 mmHg
• Flash Point: 143.6°C
• Refractive Index: 1.571
• Solubility: Soluble (130 g/l) (25 º C),
• PSA: 88.15000
• LogP: 2.49150
• Sensitiveness: Air & Light Sensitive
• Solubility: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Phenyl Phosphorodiamidate Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3278
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• PackingGroup：III
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Phenyl Phosphorodiamidate

Phenyl Phosphorodiamidate (CAS No. 7450-69-3): A Comprehensive Overview

Phenyl Phosphorodiamidate, identified by the chemical formula C₆H₆N₄O₃P and assigned the CAS number 7450-69-3, is a significant compound in the field of organophosphorus chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains, particularly in pharmaceuticals and materials science. The molecular structure of Phenyl Phosphorodiamidate consists of a phenyl group attached to a phosphorodiamidate core, which contributes to its distinct chemical behavior and reactivity.

The synthesis of Phenyl Phosphorodiamidate involves a series of carefully controlled chemical reactions. Typically, it is prepared through the reaction of phenyl halides with phosphoric acid derivatives, followed by amidation steps. The precise control of reaction conditions is crucial to achieving high yields and purity. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research and industrial applications.

One of the most compelling aspects of Phenyl Phosphorodiamidate is its versatility in chemical modifications. The presence of the phosphorodiamidate functional group allows for further derivatization, enabling the creation of a wide range of analogs with tailored properties. These modifications can significantly influence the compound's solubility, stability, and biological activity. For instance, introducing different substituents on the phenyl ring can alter electronic effects, thereby modifying reactivity and interaction with biological targets.

In the realm of pharmaceutical research, Phenyl Phosphorodiamidate has shown promise as a precursor for developing novel therapeutic agents. Its unique structure suggests potential applications in drug design, particularly for targeting enzymes and receptors involved in critical biological pathways. Studies have explored its utility in creating inhibitors for enzymes such as kinases and phosphatases, which are implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune its chemical properties makes it a valuable scaffold for medicinal chemists.

Moreover, Phenyl Phosphorodiamidate has found applications beyond pharmaceuticals. In materials science, its rigid structure and tunable properties make it suitable for designing advanced polymers and coatings. These materials can exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them ideal for high-performance applications. Researchers are also investigating its potential use in nanotechnology, where its molecular architecture could contribute to the development of novel nanomaterials with specific functionalities.

The latest research on Phenyl Phosphorodiamidate has highlighted its role in catalysis. Studies have demonstrated that derivatives of this compound can act as effective catalysts in various organic transformations. Their ability to facilitate reactions under mild conditions with high selectivity makes them attractive for industrial processes. This area of research is particularly significant as it aligns with the growing demand for sustainable and efficient chemical synthesis methods.

Biochemical investigations have also shed light on the interactions between Phenyl Phosphorodiamidate and biological systems. Initial studies suggest that certain derivatives may exhibit inhibitory effects on specific enzymes by competing with natural substrates or by inducing conformational changes. While further research is needed to fully understand these mechanisms, these findings open up new avenues for developing targeted therapies. The compound's potential to modulate enzyme activity without significant off-target effects makes it an intriguing candidate for drug development.

The environmental impact of Phenyl Phosphorodiamidate is another critical consideration. Efforts are underway to assess its biodegradability and toxicity profile to ensure safe handling and disposal. Researchers are exploring green chemistry approaches to minimize waste generation during synthesis and improve environmental compatibility. These efforts are essential for ensuring that the compound's benefits can be realized without compromising ecological integrity.

Future directions in Phenyl Phosphorodiamidate research are likely to focus on expanding its applications through innovative synthetic strategies and interdisciplinary collaborations. By integrating insights from chemistry, biology, and materials science, researchers aim to unlock new possibilities for this versatile compound. As our understanding of its properties continues to grow, so too will its potential contributions to science and technology.